Cas no 308290-67-7 ((2E)-3-(2-fluorophenyl)-1-(furan-2-yl)prop-2-en-1-one)

• Product Name: (2E)-3-(2-fluorophenyl)-1-(furan-2-yl)prop-2-en-1-one
• CAS No: 308290-67-7
• MF: C₁₃H₉FO₂
• MW: 216.207767248154
• MDL: MFCD21335272
• CID: 5165538
• Update Time: 2026-03-04

(2E)-3-(2-fluorophenyl)-1-(furan-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-fluorophenyl)-1-(furan-2-yl)prop-2-en-1-one

• MDL： MFCD21335272
• Inchi： 1S/C13H9FO2/c14-11-5-2-1-4-10(11)7-8-12(15)13-6-3-9-16-13/h1-9H
• InChI Key： POCJZSZTIQAQHH-UHFFFAOYSA-N
• SMILES： C(C1=CC=CO1)(=O)C=CC1=CC=CC=C1F

Additional information on (2E)-3-(2-fluorophenyl)-1-(furan-2-yl)prop-2-en-1-one

The Synthesis, Properties, and Applications of (2E)-3-(2-Fluorophenyl)-1-(Furan-2-yl)Prop-2-en-1-one (CAS No: 308290-67-7)

The compound (2E)-3-(2-fluorophenyl)-1-(furan-2-yl)prop-2-en-1-one, with CAS number 308290-67-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a fluoro-substituted aromatic ring with a furan moiety and a conjugated enone system. The fluorophenyl group and furan ring are key structural elements that contribute to its distinctive chemical properties and potential biological activities.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The conjugated enone system in this molecule plays a crucial role in its reactivity and selectivity, making it a valuable substrate for various organic transformations. Researchers have explored its potential as a building block for constructing complex natural product analogs and bioactive molecules.

One of the most notable aspects of (2E)-3-(2-fluorophenyl)-1-(furan-2-yl)prop-2-en-1-one is its ability to participate in [4+2] cycloaddition reactions, such as the Diels-Alder reaction. This reactivity has been exploited to synthesize a wide range of bicyclic compounds with potential applications in drug discovery. For instance, recent investigations have demonstrated that derivatives of this compound can exhibit anti-inflammatory and antioxidant properties, making them promising candidates for the treatment of chronic diseases.

The synthesis of this compound has also been optimized in recent years, with researchers developing efficient routes that minimize the use of hazardous reagents and reduce production costs. One such method involves the use of microwave-assisted synthesis, which has proven to significantly accelerate reaction times while maintaining high yields.

In addition to its chemical significance, (2E)-3-(2-fluorophenyl)-1-(furan-2-yl)prop-2-en-1-one has been studied for its photophysical properties. The presence of the furan ring and fluorophenyl group endows this compound with unique absorption and emission characteristics, which could be harnessed in optoelectronic devices or as fluorescent probes in bioimaging applications.

Furthermore, computational studies have provided valuable insights into the electronic structure and reactivity of this molecule. Density functional theory (DFT) calculations have revealed that the conjugated enone system facilitates electron delocalization, enhancing its stability and reactivity towards nucleophilic attack. These findings have been instrumental in guiding experimental designs for new synthetic pathways.

Despite its numerous advantages, the practical application of (2E)-3-(2-fluorophenyl)-1-(furan-2-yl)prop-2-en-1-one is not without challenges. Issues such as scalability and cost-effectiveness remain areas requiring further investigation. However, ongoing research continues to address these limitations, paving the way for broader industrial adoption.

In conclusion, (2E)-3-(2-fluorophenyl)-1-(furan-2-yl)prop-2-en-1-one (CAS No: 308290677) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and diverse reactivity make it an invaluable tool for advancing scientific research and developing innovative solutions across multiple disciplines.